3-Chloro-2-fluoro-4-iodoaniline
Overview
Description
3-Chloro-2-fluoro-4-iodoaniline is an organic compound belonging to the class of anilines. It is a colorless, water-soluble solid with a molecular weight of 288.9 g/mol. Its chemical formula is C6H4ClFI. It is a highly reactive compound and is used in various scientific research applications.
Scientific Research Applications
Photochemistry
Research by Freccero et al. (2003) demonstrates the use of haloanilines, including compounds similar to 3-Chloro-2-fluoro-4-iodoaniline, in studying homolytic versus heterolytic paths in photochemistry. These compounds are valuable in understanding the photodegradation of halogenated aromatic pollutants and the phototoxic effects of some fluorinated drugs. Their study showed that changing the solvent impacts the quantum yield significantly for chloro and fluoro derivatives, highlighting the importance of solvent choice in photochemical reactions (Freccero et al., 2003).
Synthetic Chemistry
Lishchynskyi et al. (2013) focused on trifluoromethylation reactions, where fluoroform-derived CuCF3 exhibited high reactivity toward aryl and heteroaryl halides, including iodoarenes. This study underscores the utility of haloanilines in facilitating trifluoromethylation, a key reaction for adding fluorinated groups to aromatic compounds, thereby enhancing their chemical properties for various applications (Lishchynskyi et al., 2013).
Materials Science
In materials science, George et al. (2021) investigated the linear and nonlinear optical properties of 3-chloro 4-fluoro aniline and related compounds. Their study highlights the significance of these compounds in developing optical limiting materials with potential applications in photonic devices and as therapeutic agents due to their anti-inflammatory and anti-cancer properties against target proteins (George et al., 2021).
Fluorination Chemistry
Kohlhepp and Gulder (2016) reviewed the advancements in hypervalent iodine(iii) mediated fluorinations of alkenes and diazo compounds. This area of research opens new pathways for fluorination chemistry, enabling the synthesis of novel fluorinated structures that are crucial in pharmaceutical and agrochemical development. The versatility of hypervalent iodine(iii) reagents, including those derived from haloanilines, provides a strategic advantage in synthesizing complex molecules with enhanced properties (Kohlhepp & Gulder, 2016).
properties
IUPAC Name |
3-chloro-2-fluoro-4-iodoaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClFIN/c7-5-3(9)1-2-4(10)6(5)8/h1-2H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJJHECBUOCWQLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)F)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClFIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201293911 |
Source
|
| Record name | 3-Chloro-2-fluoro-4-iodobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201293911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluoro-4-iodoaniline | |
CAS RN |
874840-61-6 |
Source
|
| Record name | 3-Chloro-2-fluoro-4-iodobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=874840-61-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2-fluoro-4-iodobenzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201293911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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